![molecular formula C18H15N3O4 B2488687 2-(2-Carbamoylphenyl)imino-8-methoxychromene-3-carboxamide CAS No. 328268-96-8](/img/structure/B2488687.png)
2-(2-Carbamoylphenyl)imino-8-methoxychromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds like 2-(2-Carbamoylphenyl)imino-8-methoxychromene-3-carboxamide often involves the Knoevenagel condensation reaction . This reaction typically involves the condensation of salicylaldehyde derivatives and N-substituted cyanoacetamides .Molecular Structure Analysis
The molecular structure of this compound is characterized by an imino-2H-chromen and phenylimino-2H-chromen scaffolds . The molecular weight of this compound is 337.335.Chemical Reactions Analysis
The chemical reactions involving this compound are typically characterized by inter- and/or intra-molecular reactions with different dinucleophiles . These reactions often result in rearrangements of the molecular structure .Mechanism of Action
While the specific mechanism of action for this compound is not explicitly mentioned in the search results, similar compounds have been found to inhibit AKR 1B10, which is a potential therapeutic target for various types of cancers . The compounds are involved in critical hydrogen-bonding interactions with the Val301 and Lue302 of the AKR 1B10 catalytic site .
Future Directions
The future directions for research on this compound could involve further exploration of its potential therapeutic applications, particularly in the treatment of various types of cancers . Additionally, more research could be conducted to fully understand the mechanisms of the chemical reactions involving this compound .
properties
IUPAC Name |
2-(2-carbamoylphenyl)imino-8-methoxychromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O4/c1-24-14-8-4-5-10-9-12(17(20)23)18(25-15(10)14)21-13-7-3-2-6-11(13)16(19)22/h2-9H,1H3,(H2,19,22)(H2,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNPIGPUCECDBQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=NC3=CC=CC=C3C(=O)N)C(=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Carbamoylphenyl)imino-8-methoxychromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.